Cas no 656233-86-2 (5-Isoquinolinol, 1-methoxy-4-phenyl-)

• Product name: 5-Isoquinolinol, 1-methoxy-4-phenyl-
• CAS No: 656233-86-2
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 398065
• PubChem ID: 71375630

5-Isoquinolinol, 1-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinol, 1-methoxy-4-phenyl-
• 1-methoxy-4-phenylisoquinolin-5-ol
• DTXSID50798364
• 656233-86-2

• Inchi： InChI=1S/C16H13NO2/c1-19-16-12-8-5-9-14(18)15(12)13(10-17-16)11-6-3-2-4-7-11/h2-10,18H,1H3
• InChI Key： RNUADAUTJSLYIJ-UHFFFAOYSA-N
• SMILES： COC1=NC=C(C2=C1C=CC=C2O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35